Cas no 53890-78-1 ([1,1'-Biphenyl]-4-ol,3,3'-dichloro-)

[1,1'-Biphenyl]-4-ol,3,3'-dichloro- structure
53890-78-1 structure
Product Name:[1,1'-Biphenyl]-4-ol,3,3'-dichloro-
CAS No:53890-78-1
MF:C12H8Cl2O
MW:239.097321510315
MDL:MFCD18315527
CID:387244
PubChem ID:186674
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,3,3'-dichloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,3,3'-dichloro-
    • 2-chloro-4-(3-chlorophenyl)phenol
    • JOHAARQQFBMIOV-UHFFFAOYSA-N
    • MFCD18315527
    • AKOS017557650
    • SCHEMBL6854117
    • 1,1'-Biphenyl-4-ol, 3,3'-dichloro
    • 2-Chloro-4-(3-chlorophenyl)phenol, 95%
    • DTXSID10202159
    • 53890-78-1
    • MDL: MFCD18315527
    • Inchi: 1S/C12H8Cl2O/c13-10-3-1-2-8(6-10)9-4-5-12(15)11(14)7-9/h1-7,15H
    • InChI Key: JOHAARQQFBMIOV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC=C(C=1)Cl)O

Computed Properties

  • Exact Mass: 237.99534
  • Monoisotopic Mass: 237.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 348.7°C at 760 mmHg
  • Flash Point: 136.1°C
  • Refractive Index: 1.624
  • PSA: 20.23

[1,1'-Biphenyl]-4-ol,3,3'-dichloro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321720-5 g
2-Chloro-4-(3-chlorophenyl)phenol, 95%; .
53890-78-1 95%
5g
€1,159.00 2022-08-31
abcr
AB321720-5g
2-Chloro-4-(3-chlorophenyl)phenol, 95%; .
53890-78-1 95%
5g
€1159.00 2025-04-18

[1,1'-Biphenyl]-4-ol,3,3'-dichloro- Related Literature

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